Cas no 53014-37-2 (Benzenamine,tetranitro-)

Benzenamine,tetranitro- structure
Benzenamine,tetranitro- structure
Product Name:Benzenamine,tetranitro-
CAS No:53014-37-2
MF:C6H3N5O8
MW:273.116720438004
CID:374050
PubChem ID:40601
Update Time:2025-04-19

Benzenamine,tetranitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,tetranitro-
    • 2,3,5,6-tetranitroaniline
    • Tetranitroaniline [UN0207] [Explosive 1.1D]
    • UN0207
    • 53014-37-2
    • EINECS 258-295-9
    • DTXSID70967510
    • 2,3,4,6-Tetranitroanilin
    • Benzenamine, tetranitro-
    • SCHEMBL3366894
    • Tetranitroaniline [UN0207] [Explosive 1.1D]
    • Inchi: 1S/C6H3N5O8/c7-4-5(10(16)17)2(8(12)13)1-3(9(14)15)6(4)11(18)19/h1H,7H2
    • InChI Key: NXEMFHROMKRKEG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=CC(=C(C=1N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 272.99819
  • Monoisotopic Mass: 272.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 209A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.963
  • Boiling Point: 569.5°Cat760mmHg
  • Flash Point: 298.2°C
  • Refractive Index: 1.75
  • PSA: 175.8

Benzenamine,tetranitro- Related Literature

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd